4-(aminomethyl)-N-ethyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide, bis(trifluoroacetic acid)

• IUPAC Name: 4-(aminomethyl)-N-ethyl-N-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxamide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C12H20N4O.2C2HF3O2/c1-3-15(2)12(17)10-8-14-16-6-4-5-9(7-13)11(10)16;2*3-2(4,5)1(6)7/h8-9H,3-7,13H2,1-2H3;2*(H,6,7)
• InChI Key: YYVKWRWOGDYWKR-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)C1=C2C(CCCN2N=C1)CN.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C16H22F6N4O5
• Molecular Weight: 464.36 g/mol

Description

4-(aminomethyl)-N-ethyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide, bis(trifluoroacetic acid) is a useful research compound. Its molecular formula is C16H22F6N4O5 and its molecular weight is 464.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(aminomethyl)-N-ethyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide, bis(trifluoroacetic acid) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(aminomethyl)-N-ethyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide, bis(trifluoroacetic acid) including the price, delivery time, and more detailed information at info@benchchem.com.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '4-(aminomethyl)-N-ethyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide, bis(trifluoroacetic acid)' involves the reaction of 4-chloromethyl-N-ethyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide with ammonia followed by treatment with trifluoroacetic acid to obtain the bis(trifluoroacetic acid) salt of the desired compound.

Starting Materials
4-chloromethyl-N-ethyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide, Ammonia, Trifluoroacetic acid

Reaction
Step 1: 4-chloromethyl-N-ethyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide is reacted with ammonia in a solvent such as ethanol or methanol at a temperature of 50-60°C for 12-24 hours to obtain the corresponding 4-(aminomethyl)-N-ethyl-N-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide intermediate., Step 2: The intermediate obtained in step 1 is then treated with trifluoroacetic acid in a solvent such as dichloromethane or acetonitrile at a temperature of 0-5°C for 2-4 hours to obtain the bis(trifluoroacetic acid) salt of the desired compound., Step 3: The bis(trifluoroacetic acid) salt can be isolated by filtration and washed with a suitable solvent such as diethyl ether or ethyl acetate to obtain the final product as a white solid.